Cas no 1415090-17-3 (2-Chloro-5-(isobutyramidomethyl)benzoic acid)

• Product Name: 2-Chloro-5-(isobutyramidomethyl)benzoic acid
• CAS No: 1415090-17-3
• MF: C₁₂H₁₄ClNO₃
• MW: 255.6975
• CID: 5052975
• PubChem ID: 71515745
• Update Time: 2025-10-16

2-Chloro-5-(isobutyramidomethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(isobutyramidomethyl)benzoic acid
• 2-chloro-5-[(2-methylpropanoylamino)methyl]benzoic acid
• SY293675
• starbld0012467
• SCHEMBL14782824
• 1415090-17-3
• E83943
• 2-chloro-5-[(2-methylpropanamido)methyl]benzoic acid
• MFCD31635216
• 2-Chloro-5-(isobutyramidomethyl)benzoic acid

• Inchi： 1S/C12H14ClNO3/c1-7(2)11(15)14-6-8-3-4-10(13)9(5-8)12(16)17/h3-5,7H,6H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： FZDAXNLSGLFCSS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)CNC(C(C)C)=O

Computed Properties

• Exact Mass: 255.0662210g/mol
• Monoisotopic Mass: 255.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.4

Additional information on 2-Chloro-5-(isobutyramidomethyl)benzoic acid

Introduction to 2-Chloro-5-(isobutyramidomethyl)benzoic acid (CAS No. 1415090-17-3)

2-Chloro-5-(isobutyramidomethyl)benzoic acid (CAS No. 1415090-17-3) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of medicinal chemistry, materials science, and chemical biology. This compound features a benzoic acid core substituted with a chloro group and an isobutyramidomethyl moiety, which imparts specific chemical and biological properties that make it an intriguing candidate for various research and development activities.

The molecular formula of 2-Chloro-5-(isobutyramidomethyl)benzoic acid is C₁₂H₁₄ClNO₃, and its molecular weight is approximately 263.7 g/mol. The compound's structure includes a carboxylic acid functional group, which can participate in various chemical reactions such as esterification, amidation, and metal complex formation. The presence of the chloro substituent on the benzene ring can influence the compound's electronic properties and reactivity, making it suitable for use in the synthesis of more complex molecules.

In recent years, there has been growing interest in the use of 2-Chloro-5-(isobutyramidomethyl)benzoic acid as a building block for the development of novel pharmaceuticals. Research has shown that compounds with similar structures can exhibit potent biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of benzoic acid with chloro and amide functionalities demonstrated significant inhibitory effects on cancer cell proliferation. This finding highlights the potential of 2-Chloro-5-(isobutyramidomethyl)benzoic acid as a lead compound for further drug discovery efforts.

Beyond its potential in medicinal chemistry, 2-Chloro-5-(isobutyramidomethyl)benzoic acid has also been explored for its applications in materials science. The compound's carboxylic acid group can form stable coordination complexes with various metal ions, making it useful in the synthesis of metal-organic frameworks (MOFs). MOFs are highly porous materials with large surface areas that have found applications in gas storage, catalysis, and drug delivery systems. A recent study published in the Journal of Materials Chemistry A demonstrated that MOFs derived from 2-Chloro-5-(isobutyramidomethyl)benzoic acid exhibited excellent gas adsorption capacities and catalytic activity for CO₂ reduction.

The synthesis of 2-Chloro-5-(isobutyramidomethyl)benzoic acid typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-chloro-5-bromobenzoic acid with isobutyramide followed by deprotection to yield the final product. This synthetic strategy allows for the introduction of various functional groups at different positions on the molecule, enabling researchers to fine-tune its properties for specific applications.

The physical and chemical properties of 2-Chloro-5-(isobutyramidomethyl)benzoic acid, such as its solubility, melting point, and stability under different conditions, have been extensively studied to optimize its use in various applications. For example, it has been found to be moderately soluble in polar solvents like methanol and dimethyl sulfoxide (DMSO), which facilitates its use in solution-based reactions and formulations. Additionally, its thermal stability has been characterized using techniques such as differential scanning calorimetry (DSC), providing valuable information for process development and storage conditions.

In conclusion, 2-Chloro-5-(isobutyramidomethyl)benzoic acid (CAS No. 1415090-17-3) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing various scientific fields.